N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]-2-{[5-{[(4-iodophenyl)amino]methyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide

Specification

• Molecular Formula: C21H20IN7O4S
• Molecular Weight: 593.4 g/mol
• IUPAC Name: N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]-2-[[5-[(4-iodoanilino)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C21H20IN7O4S/c1-2-9-28-19(12-23-16-5-3-15(22)4-6-16)25-27-21(28)34-13-20(31)26-24-11-14-10-17(29(32)33)7-8-18(14)30/h2-8,10-11,23,30H,1,9,12-13H2,(H,26,31)/b24-11+
• Standard InChI Key: ZSMDOZLTJBGZBM-BHGWPJFGSA-N
• Isomeric SMILES: C=CCN1C(=NN=C1SCC(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O)CNC3=CC=C(C=C3)I
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)CNC3=CC=C(C=C3)I

Introduction

Applications and Relevance

Compounds with similar functional groups are often explored for:

• Pharmaceutical applications: Triazole derivatives and hydrazides are widely studied for their antimicrobial, antifungal, anticancer, and anti-inflammatory properties.

• Catalysis or materials science: The presence of multiple functional groups may make the compound useful in coordination chemistry or as a ligand in catalysis.

Analytical Techniques for Characterization

To study this compound, the following methods are typically employed:

Hypothetical Data Table

Property	Value/Description
Molecular Formula	CₓHₓIN₄OₓS
Molecular Weight	Estimated based on structure
Functional Groups	Hydroxyl, Nitro, Iodoaryl, Triazole
Solubility	Likely soluble in polar organic solvents
Potential Applications	Antimicrobial agents, enzyme inhibitors

Research Directions

Future studies could focus on:

• Biological Activity: Testing the compound against bacterial or fungal strains to evaluate antimicrobial efficacy.

• Pharmacokinetics: Assessing absorption, distribution, metabolism, and excretion (ADME) properties.

• Synthetic Modifications: Exploring derivatives by modifying the triazole or phenyl groups for enhanced activity.

If additional information about this specific compound becomes available through reliable sources (excluding restricted ones), further details could be provided regarding its synthesis, characterization, and applications.